Cas no 1891218-76-0 (4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1891218-76-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4627289
• Update Time: 2025-05-19

4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-(aminomethyl)-2-methylpyrazole-3-carboxylic acid

• Inchi： 1S/C6H9N3O2/c1-9-5(6(10)11)4(2-7)3-8-9/h3H,2,7H2,1H3,(H,10,11)
• InChI Key： IWLORRRVOLGIJY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1C)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: -3.3
• Topological Polar Surface Area: 81.1

Additional information on 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1891218-76-0)

4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1891218-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole core and aminomethyl functional group, serves as a versatile building block in drug discovery and development. Its molecular structure, combining a carboxylic acid moiety with a methyl-substituted pyrazole, makes it an attractive candidate for synthesizing novel therapeutic agents targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for heterocyclic compounds like 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged due to their role in designing small-molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential applications in kinase inhibition and enzyme modulation, which are hot topics in oncology and autoimmune disease research. The compound’s CAS No. 1891218-76-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and preclinical studies.

One of the key advantages of 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid is its compatibility with peptide coupling and click chemistry techniques. This adaptability allows for seamless integration into drug delivery systems and biomaterial engineering, addressing current trends in personalized medicine and targeted therapies. Additionally, its water-soluble properties enhance its utility in formulation development, a critical factor for bioavailability optimization.

The synthesis of CAS No. 1891218-76-0 involves multi-step organic reactions, often starting from pyrazole derivatives and incorporating protective group strategies to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These protocols align with industry standards for pharmaceutical intermediates, a sector experiencing rapid growth due to increased outsourcing by biotech firms.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional organic synthesis reagents, 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid is designed to minimize hazardous byproducts, aligning with green chemistry principles. This feature resonates with sustainability-focused research, a trending topic in academic and industrial circles.

Future prospects for CAS No. 1891218-76-0 include exploration in proteomics and diagnostic imaging, where its fluorescent labeling potential could revolutionize biomarker detection. As AI-driven drug discovery gains momentum, this compound’s structural diversity positions it as a valuable asset for machine learning-assisted molecular design. Such innovations underscore its relevance in next-generation biopharmaceuticals.

In summary, 4-(Aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1891218-76-0) exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications, from drug development to sustainable synthesis, make it a compound of enduring interest to researchers and industry professionals alike.